Cas no 1026796-28-0 (tert-Butyl 3-(1H-pyrazol-1-yl)azetidine-1-carboxylate)

• Product Name: tert-Butyl 3-(1H-pyrazol-1-yl)azetidine-1-carboxylate
• CAS No: 1026796-28-0
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• MDL: MFCD16140211
• CID: 1083312
• PubChem ID: 53412043
• Update Time: 2025-05-26

tert-Butyl 3-(1H-pyrazol-1-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(1H-pyrazol-1-yl)azetidine-1-carboxylate
• tert-butyl 3-pyrazol-1-ylazetidine-1-carboxylate
• 3-Pyrazol-1-yl-azetidine-1-carboxylic acid tert-butyl ester
• RSLOPVJCESONOY-UHFFFAOYSA-N
• 1026796-28-0
• SCHEMBL15941947
• DTXSID10696534
• AKOS015969212
• J-000760
• 3-Pyrazol-1-yl-azetidine-1-carboxyl ic acid tert-butyl ester
• DB-352857
• TERT-BUTYL 3-(PYRAZOL-1-YL)AZETIDINE-1-CARBOXYLATE
• MFCD16140211
• CS-0339768
• C90682

• MDL： MFCD16140211
• Inchi： 1S/C11H17N3O2/c1-11(2,3)16-10(15)13-7-9(8-13)14-6-4-5-12-14/h4-6,9H,7-8H2,1-3H3
• InChI Key： RSLOPVJCESONOY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C1)N1C=CC=N1)=O

Computed Properties

• Exact Mass: 223.132077g/mol
• Monoisotopic Mass: 223.132077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 223.27g/mol
• XLogP3: 0.9
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 332.6±35.0 °C at 760 mmHg
• Flash Point: 154.9±25.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

tert-Butyl 3-(1H-pyrazol-1-yl)azetidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on tert-Butyl 3-(1H-pyrazol-1-yl)azetidine-1-carboxylate

Comprehensive Overview of tert-Butyl 3-(1H-pyrazol-1-yl)azetidine-1-carboxylate (CAS No. 1026796-28-0)

The compound tert-Butyl 3-(1H-pyrazol-1-yl)azetidine-1-carboxylate (CAS No. 1026796-28-0) is a highly versatile intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its unique structure, featuring a pyrazole ring and a azetidine moiety, makes it a valuable building block for the development of novel bioactive molecules. Researchers and chemists are increasingly interested in this compound due to its potential applications in drug discovery and material science.

One of the key reasons for the growing popularity of tert-Butyl 3-(1H-pyrazol-1-yl)azetidine-1-carboxylate is its role in the synthesis of small molecule inhibitors and kinase modulators. These inhibitors are critical in targeting specific pathways involved in diseases such as cancer and inflammatory disorders. The compound's carboxylate group also allows for further functionalization, enabling the creation of diverse derivatives with tailored properties.

In recent years, the demand for heterocyclic compounds like tert-Butyl 3-(1H-pyrazol-1-yl)azetidine-1-carboxylate has surged, driven by advancements in medicinal chemistry and combinatorial chemistry. This compound is often searched in conjunction with terms such as "azetidine derivatives", "pyrazole-based scaffolds", and "Boc-protected amines", reflecting its relevance in cutting-edge research. Additionally, its stability and solubility profile make it a preferred choice for high-throughput screening assays.

Another area where tert-Butyl 3-(1H-pyrazol-1-yl)azetidine-1-carboxylate shines is in the development of peptide mimetics and protease inhibitors. These applications are particularly relevant in the context of drug design and bioconjugation. The compound's ability to act as a protecting group for amines further enhances its utility in multi-step synthetic routes. Researchers often explore its reactivity under various conditions, including microwave-assisted synthesis and catalytic hydrogenation.

From an industrial perspective, tert-Butyl 3-(1H-pyrazol-1-yl)azetidine-1-carboxylate is manufactured under stringent quality control measures to ensure high purity and consistency. Its CAS No. 1026796-28-0 serves as a unique identifier in chemical databases, facilitating easy retrieval and regulatory compliance. The compound is typically supplied as a white to off-white crystalline powder, with detailed spectroscopic data (NMR, IR, MS) available for verification purposes.

Environmental and safety considerations are also paramount when working with tert-Butyl 3-(1H-pyrazol-1-yl)azetidine-1-carboxylate. While it is not classified as hazardous, proper handling procedures, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. The compound's biodegradability and ecotoxicity profile are subjects of ongoing research, aligning with the global push for green chemistry practices.

In summary, tert-Butyl 3-(1H-pyrazol-1-yl)azetidine-1-carboxylate (CAS No. 1026796-28-0) is a pivotal compound in modern synthetic chemistry. Its applications span from pharmaceutical intermediates to material science, making it a subject of intense study and innovation. As research continues to uncover new uses for this molecule, its importance in the chemical industry is expected to grow even further.